Cas no 2229467-70-1 (4-(2-bromoethyl)-3,5-dimethoxypyridine)

• Product Name: 4-(2-bromoethyl)-3,5-dimethoxypyridine
• CAS No: 2229467-70-1
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 6376698
• PubChem ID: 165793732
• Update Time: 2025-11-01

4-(2-bromoethyl)-3,5-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromoethyl)-3,5-dimethoxypyridine
• EN300-1906722
• 2229467-70-1

• Inchi： 1S/C9H12BrNO2/c1-12-8-5-11-6-9(13-2)7(8)3-4-10/h5-6H,3-4H2,1-2H3
• InChI Key： ZRGHZWLJVJJLPG-UHFFFAOYSA-N
• SMILES： BrCCC1C(=CN=CC=1OC)OC

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 31.4Ų

Additional information on 4-(2-bromoethyl)-3,5-dimethoxypyridine

Introduction to 4-(2-bromoethyl)-3,5-dimethoxypyridine (CAS No. 2229467-70-1)

4-(2-bromoethyl)-3,5-dimethoxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2229467-70-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule features a pyridine core substituted with methoxy groups at the 3rd and 5th positions, and an alkylating group at the 4th position. The presence of a bromoethyl side chain introduces unique reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The structural attributes of 4-(2-bromoethyl)-3,5-dimethoxypyridine contribute to its versatility in chemical transformations. The pyridine ring is a cornerstone in medicinal chemistry due to its prevalence in biologically active molecules. The methoxy substituents enhance lipophilicity while maintaining metabolic stability, whereas the bromoethyl group facilitates nucleophilic substitution reactions, enabling further derivatization. These characteristics make it a crucial building block for designing novel therapeutic agents.

In recent years, there has been growing interest in 4-(2-bromoethyl)-3,5-dimethoxypyridine as a precursor in the synthesis of pharmacologically relevant compounds. Its application extends to the development of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. For instance, derivatives of this compound have been explored as inhibitors of tyrosine kinases, targeting pathways involved in tumor growth and progression. The bromoethyl moiety allows for selective functionalization, enabling the creation of highly specific inhibitors with minimal off-target effects.

Moreover, the compound has shown promise in the field of antiviral research. Pyridine derivatives are known to interact with viral proteases and polymerases, disrupting replication cycles. The methoxy groups in 4-(2-bromoethyl)-3,5-dimethoxypyridine enhance binding affinity to viral targets while improving pharmacokinetic properties. Recent studies have demonstrated its potential in inhibiting enzymes associated with RNA viruses, highlighting its role in developing next-generation antiviral drugs.

The synthesis of 4-(2-bromoethyl)-3,5-dimethoxypyridine typically involves multi-step organic reactions starting from commercially available pyridine precursors. The introduction of methoxy groups is achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Subsequent bromination and alkylation steps yield the final product with high regioselectivity. Advanced synthetic methodologies, such as flow chemistry and microwave-assisted reactions, have been employed to optimize yields and reduce reaction times.

From a pharmaceutical perspective, the safety profile of 4-(2-bromoethyl)-3,5-dimethoxypyridine is critical for its commercial viability. Preclinical studies have evaluated its toxicity and pharmacokinetic behavior in animal models. The compound exhibits moderate solubility in aqueous media and moderate oral bioavailability, suggesting potential for systemic delivery. Additionally, metabolic stability studies indicate that it undergoes predictable biotransformation pathways, facilitating drug design based on structure-activity relationships.

The industrial production of 4-(2-bromoethyl)-3,5-dimethoxypyridine adheres to stringent quality control measures to ensure consistency and purity. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed for quality assurance. Manufacturers prioritize sustainable practices by optimizing solvent use and minimizing waste generation through green chemistry principles.

In conclusion,4-(2-bromoethyl)-3,5-dimethoxypyridine (CAS No. 2229467-70-1) represents a versatile intermediate with broad applications in pharmaceutical research and drug development. Its unique structural features enable the synthesis of bioactive molecules targeting diverse therapeutic areas. As research progresses, this compound is expected to play an increasingly important role in addressing unmet medical needs through innovative chemical synthesis and molecular design.